Cas no 1871079-28-5 (2-Propyn-1-amine, 3-[5-(1-azetidinylmethyl)-3-thienyl]-)

• Product Name: 2-Propyn-1-amine, 3-[5-(1-azetidinylmethyl)-3-thienyl]-
• CAS No: 1871079-28-5
• MF: C₁₁H₁₄N₂S
• MW: 206.307260990143
• MDL: MFCD31600281
• CID: 5607607
• PubChem ID: 130548250
• Update Time: 2023-09-03

2-Propyn-1-amine, 3-[5-(1-azetidinylmethyl)-3-thienyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Propyn-1-amine, 3-[5-(1-azetidinylmethyl)-3-thienyl]-
• 1871079-28-5
• EN300-844614
• 3-{5-[(azetidin-1-yl)methyl]thiophen-3-yl}prop-2-yn-1-amine

• MDL： MFCD31600281
• Inchi： 1S/C11H14N2S/c12-4-1-3-10-7-11(14-9-10)8-13-5-2-6-13/h7,9H,2,4-6,8,12H2
• InChI Key： IXFZGANEMJTQAO-UHFFFAOYSA-N
• SMILES： C(N)C#CC1C=C(CN2CCC2)SC=1

Computed Properties

• Exact Mass: 206.08776963g/mol
• Monoisotopic Mass: 206.08776963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Boiling Point: 327.2±42.0 °C(Predicted)
• pka: 7.77±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines